Cas no 2094256-72-9 (2-[1-(4-chlorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-N-(1-cyano-2,2-dimethylpropyl)acetamide)

• Product Name: 2-[1-(4-chlorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-N-(1-cyano-2,2-dimethylpropyl)acetamide
• CAS No: 2094256-72-9
• MF: C₁₉H₂₃ClN₄O
• MW: 358.865123033524
• CID: 5890917
• PubChem ID: 121568627
• Update Time: 2025-11-03

2-[1-(4-chlorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-N-(1-cyano-2,2-dimethylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-6543202
• AKOS033273659
• Z1341692538
• 2-[1-(4-chlorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-N-(1-cyano-2,2-dimethylpropyl)acetamide
• 2094256-72-9
• 2-[1-(4-CHLOROPHENYL)-3,5-DIMETHYLPYRAZOL-4-YL]-N-(1-CYANO-2,2-DIMETHYLPROPYL)ACETAMIDE

• Inchi： 1S/C19H23ClN4O/c1-12-16(10-18(25)22-17(11-21)19(3,4)5)13(2)24(23-12)15-8-6-14(20)7-9-15/h6-9,17H,10H2,1-5H3,(H,22,25)
• InChI Key： CMFAPTNQQIQTPO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C)=C(C(C)=N1)CC(NC(C#N)C(C)(C)C)=O

Computed Properties

• Exact Mass: 358.1560391g/mol
• Monoisotopic Mass: 358.1560391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 70.7Ų

Additional information on 2-[1-(4-chlorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-N-(1-cyano-2,2-dimethylpropyl)acetamide

Introduction to 2-[1-(4-chlorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-N-(1-cyano-2,2-dimethylpropyl)acetamide (CAS No. 2094256-72-9)

Compound Overview

The compound 2-[1-(4-chlorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-N-(1-cyano-2,2-dimethylpropyl)acetamide, identified by the CAS registry number CAS No. 2094256-72-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of acetamides and features a pyrazole ring substituted with chlorine and methyl groups, along with a cyano-substituted alkyl chain. Its structure is characterized by a combination of aromatic and aliphatic components, making it a versatile compound for research and development purposes.

Chemical Structure and Synthesis

The molecular structure of this compound is composed of several key functional groups: the pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms; the chlorophenyl group attached to the pyrazole; and the cyano-substituted propionitrile group linked via an acetyl amide bond. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, reducing costs and improving purity levels.

Applications in Pharmaceutical Research

Recent studies have highlighted the potential of this compound in drug discovery programs targeting various therapeutic areas. The pyrazole ring is known for its ability to act as a bioisostere for other heterocyclic systems, offering unique pharmacokinetic properties. Additionally, the presence of the cyano group enhances the molecule's lipophilicity, which is crucial for drug absorption and bioavailability. Researchers have explored its activity against several disease targets, including cancer, inflammation, and neurodegenerative disorders.

Biological Activity and Mechanism

Preliminary biological assays have demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in cellular signaling pathways. For instance, it has shown promise as an inhibitor of kinases associated with cancer progression. The chlorophenyl group contributes to the molecule's selectivity by enhancing binding affinity to target proteins. Furthermore, computational modeling studies have provided insights into its binding modes and interactions with protein residues, aiding in the design of more effective analogs.

Toxicological and Environmental Considerations

As with any chemical entity intended for pharmaceutical use, understanding the toxicological profile is crucial. Recent toxicological studies on similar compounds suggest that this class of molecules may exhibit low acute toxicity when administered at therapeutic doses. However, long-term safety studies are still required to assess potential genotoxicity or carcinogenicity risks. From an environmental perspective, degradation studies indicate that this compound can undergo biodegradation under aerobic conditions, minimizing its ecological footprint.

Future Directions

The future prospects for this compound are promising due to its unique chemical properties and potential therapeutic applications. Ongoing research is focused on optimizing its pharmacokinetic profile through structural modifications while maintaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials.

Conclusion

In summary, the compound 2-[1-(4-chlorophenyl)-3,5-dimethyl-1H-pyrazol-4-yl]-N-(1-cyano-2,2-dimethylpropyl)acetamide (CAS No. 2094256-72-9) represents a valuable addition to the arsenal of tools available for drug discovery and development. Its intricate structure offers multiple avenues for exploration in both academic research and industrial applications. As our understanding of its properties continues to grow, so does its potential to contribute significantly to advancements in medicine and related fields.